Cas no 2027700-99-6 ({1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine
• CAS No: 2027700-99-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6196947
• PubChem ID: 165509167
• Update Time: 2025-07-01

{1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine
• {1-[(5,5-dimethyloxolan-2-yl)methyl]azetidin-2-yl}methanamine
• EN300-1282189
• 2027700-99-6

• Inchi： 1S/C11H22N2O/c1-11(2)5-3-10(14-11)8-13-6-4-9(13)7-12/h9-10H,3-8,12H2,1-2H3
• InChI Key： ZZZOEKLQFJDISD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCC1CN1CCC1CN

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Additional information on {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2027700-99-6)

The compound {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine, identified by its CAS No. 2027700-99-6, represents a sophisticated organic molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including the azetidine and oxolane rings, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential as a building block for novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key structural components of this compound is the 5,5-dimethyloxolan-2-yl group, which contributes to its stability and bioavailability. The presence of the azetidin-2-yl ring further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of small molecule inhibitors and enzyme modulators, addressing some of the most pressing challenges in modern medicine.

In the context of current research trends, {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine has garnered attention for its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point for neuroscientists, as it opens new avenues for targeted drug delivery. Additionally, its low toxicity profile and high selectivity make it a promising candidate for further preclinical studies.

The synthesis of CAS No. 2027700-99-6 involves multi-step organic reactions, including ring-closing metathesis and reductive amination. These processes are optimized to ensure high yield and purity, which are critical for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's chirality also plays a crucial role in its biological activity, prompting researchers to explore enantioselective synthesis methods.

From an industrial perspective, the demand for {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine is driven by its utility in custom synthesis and contract research organizations (CROs). Its compatibility with green chemistry principles, such as the use of biodegradable solvents and catalytic processes, aligns with the growing emphasis on sustainable practices in the chemical industry. This has led to increased collaborations between academia and industry to scale up its production.

In summary, {1-(5,5-dimethyloxolan-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2027700-99-6) stands at the intersection of innovation and practicality. Its structural complexity, combined with its broad applicability, positions it as a valuable asset in both research and industrial settings. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most complex challenges in drug development and material science.